3,5-Bis(4-ethoxybenzylidene)-1-isopropyl-4-piperidinone
3,5-Bis(4-ethoxybenzylidene)-1-isopropyl-4-piperidinone
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1019317
InChI:
InChI=1S/C26H31NO3/c1-5-29-24-11-7-20(8-12-24)15-22-17-27(19(3)4)18-23(26(22)28)16-21-9-13-25(14-10-21)30-6-2/h7-16,19H,5-6,17-18H2,1-4H3/b22-15-,23-16+
SMILES:
CCOC1=CC=C(C=C1)C=C2CN(CC(=CC3=CC=C(C=C3)OCC)C2=O)C(C)C
Molecular Formula:
C26H31NO3
Molecular Weight:
405.5 g/mol
3,5-Bis(4-ethoxybenzylidene)-1-isopropyl-4-piperidinone
CAS No.:
Cat. No.: VC1019317
Molecular Formula: C26H31NO3
Molecular Weight: 405.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C26H31NO3 |
|---|---|
| Molecular Weight | 405.5 g/mol |
| IUPAC Name | (3Z,5E)-3,5-bis[(4-ethoxyphenyl)methylidene]-1-propan-2-ylpiperidin-4-one |
| Standard InChI | InChI=1S/C26H31NO3/c1-5-29-24-11-7-20(8-12-24)15-22-17-27(19(3)4)18-23(26(22)28)16-21-9-13-25(14-10-21)30-6-2/h7-16,19H,5-6,17-18H2,1-4H3/b22-15-,23-16+ |
| Standard InChI Key | AFZACBCUIPTJIS-XRBXDRSNSA-N |
| Isomeric SMILES | CCOC1=CC=C(C=C1)/C=C/2\CN(C/C(=C/C3=CC=C(C=C3)OCC)/C2=O)C(C)C |
| SMILES | CCOC1=CC=C(C=C1)C=C2CN(CC(=CC3=CC=C(C=C3)OCC)C2=O)C(C)C |
| Canonical SMILES | CCOC1=CC=C(C=C1)C=C2CN(CC(=CC3=CC=C(C=C3)OCC)C2=O)C(C)C |
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